Cas no 1185156-19-7 (1,4-dioxan-2-ylmethanamine hydrochloride)

• Product Name: 1,4-dioxan-2-ylmethanamine hydrochloride
• CAS No: 1185156-19-7
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD27918520
• CID: 1090528
• PubChem ID: 45595364
• Update Time: 2025-10-22

1,4-dioxan-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,4-Dioxan-2-yl)methanamine hydrochloride
• 1-(1,4-Dioxan-2-yl)methanamine hydrochloride (1:1)
• 1,4-Dioxane-2-methanamine hydrochloride
• 1,4-dioxan-2-ylmethanamine hydrochloride
• 2-(Aminomethyl)-1,4-dioxane Hydrochloride
• AK171793
• AK171792
• (S)-2-(Aminomethyl)-1,4-dioxane Hydrochloride
• C-[1,4]Dioxan-2-yl-methylamine hydrochloride
• 1,4-Dioxan-2-ylmethanamine HCl
• 2-(Aminomethyl)-1,4-dioxane HCl
• 9635AH
• NE48304
• SY035253
• SY044998
• SY035251
• AK143280
• 2-(Aminom
• 1,4-dioxan-2-ylmethanamine;hydrochloride
• [(2S)-1,4-Dioxan-2-yl]methanamine hydrochloride
• P10401
• (R)-C-[1,4]Dioxan-2-yl-methylamine hydrochloride
• MFCD27918519
• MFCD06739050
• (S)-C-[1,4]Dioxan-2-yl-methylamine hydrochloride
• 1,4-Dioxane-2-methanamine, hydrochloride (1:1)
• [(2R)-1,4-Dioxan-2-yl]methanamine hydrochloride
• AKOS022186076
• EN300-69487
• SB33831
• MFCD27918520
• SCHEMBL20797704
• SB31068
• AC-29687
• SB33830
• (1,4-Dioxan-2-yl)methanaminehydrochloride
• Z1263714087
• 1185156-19-7
• A893137
• c-[1,4]Dioxan-2-yl-methylamine hydrochloride, AldrichCPR
• DS-7630
• (R)-2-(Aminomethyl)-1,4-dioxane Hydrochloride
• DB-116340
• CS-0055041

• MDL： MFCD27918520
• Inchi： 1S/C5H11NO2.ClH/c6-3-5-4-7-1-2-8-5;/h5H,1-4,6H2;1H
• InChI Key： LPQNAKGJOGYMDZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCOCC1CN

Computed Properties

• Exact Mass: 153.056
• Monoisotopic Mass: 153.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

1,4-dioxan-2-ylmethanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1,4-dioxan-2-ylmethanamine hydrochloride

Comprehensive Overview of 1,4-Dioxan-2-ylmethanamine Hydrochloride (CAS No. 1185156-19-7): Properties, Applications, and Industry Insights

1,4-Dioxan-2-ylmethanamine hydrochloride (CAS No. 1185156-19-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a 1,4-dioxane ring with an aminomethyl functional group, offering versatile reactivity. Its hydrochloride salt form enhances stability, making it suitable for synthetic applications. Researchers frequently explore this compound for its potential as a building block in drug discovery, particularly in designing central nervous system (CNS) therapeutics and bioactive molecules.

The growing interest in heterocyclic compounds like 1,4-dioxan-2-ylmethanamine aligns with trends in green chemistry and sustainable synthesis. Searches for "eco-friendly solvent alternatives" or "non-toxic chemical intermediates" often highlight derivatives of 1,4-dioxane due to their balanced polarity. While the parent compound 1,4-dioxane faces scrutiny for environmental persistence, functionalized derivatives such as CAS 1185156-19-7 are engineered for improved biodegradability, addressing modern regulatory concerns.

Analytical characterization of 1,4-dioxan-2-ylmethanamine hydrochloride typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods confirm the compound’s high stability under standard storage conditions (room temperature, inert atmosphere). Its solubility profile—freely soluble in water and polar organic solvents—makes it valuable for aqueous-phase reactions, a key focus area for industries reducing volatile organic compound (VOC) emissions.

In pharmaceutical contexts, questions like "how to modify drug bioavailability" or "amine derivatives for enhanced drug delivery" frequently arise. The aminomethyl group in this compound serves as a handle for further derivatization, enabling covalent conjugation with APIs. Recent patent literature describes its use in prodrug designs, particularly for improving blood-brain barrier permeability—a critical challenge in neurological disorder treatments.

From a synthetic chemistry perspective, CAS 1185156-19-7 exemplifies the shift toward atom-efficient methodologies. Its preparation often involves catalytic hydrogenation or reductive amination, processes optimized for minimal waste generation. Such approaches resonate with search trends for "cost-effective amine synthesis" and "scalable chiral intermediate production," reflecting industry demands for economically viable routes.

Quality control protocols for 1,4-dioxan-2-ylmethanamine hydrochloride emphasize stringent limits on residual solvents and heavy metals, complying with ICH guidelines. This aligns with the broader pharmaceutical industry’s focus on "impurity profiling" and "genotoxic risk assessment," topics dominating regulatory discussions. Suppliers increasingly provide detailed certificates of analysis (CoA) with parameters like assay (>98%), residual solvents (<0.1%), and chloride content stoichiometry.

Emerging applications include its use in polymer chemistry as a crosslinking agent or monomer modifier. The 1,4-dioxane ring contributes to controlled polymer flexibility, while the amine hydrochloride group enables ionic interactions—properties searched in contexts like "smart material design" or "responsive hydrogels." Such versatility positions the compound at the intersection of materials science and life sciences innovation.

Ongoing research explores structure-activity relationships (SAR) of 1,4-dioxane-containing compounds, with particular attention to metabolic stability. Computational chemistry studies leveraging molecular docking simulations investigate potential interactions with biological targets, addressing common queries about "in silico drug design tools." These efforts aim to expand the compound’s utility beyond traditional roles into targeted therapy development.

For procurement specialists, understanding global supply dynamics of CAS 1185156-19-7 proves essential. Market intelligence reveals growing production capacities in Asia-Pacific regions, coinciding with search trends for "reliable specialty chemical suppliers." Technical specifications often emphasize particle size distribution and bulk density—critical parameters for formulation compatibility in end-use applications.

Future directions may involve continuous flow chemistry adaptations for 1,4-dioxan-2-ylmethanamine hydrochloride synthesis, responding to industry demands for "process intensification strategies." Its role in peptide mimetics and conjugate vaccines also warrants exploration, particularly as biologics gain therapeutic prominence. These developments position the compound as a multifaceted tool for 21st-century chemical innovation.